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Compound of Interest

Compound Name: 2-Ethyl-5-isopropylpyrazine

Cat. No.: B15246456

Disclaimer: Specific toxicological data for 2-Ethyl-5-isopropylpyrazine is limited in publicly
available literature. Therefore, this guide leverages data from structurally similar pyrazine
derivatives to provide a comprehensive overview of the potential toxicological profile. The use
of surrogate data is clearly indicated throughout this document.

Introduction

2-Ethyl-5-isopropylpyrazine is a heterocyclic aromatic compound belonging to the pyrazine
family. These compounds are widely found in nature and are significant contributors to the
aroma and flavor of many cooked and roasted foods. In the flavor and fragrance industry,
alkylpyrazines are used to impart nutty, roasted, and earthy notes to a variety of products.
Given their presence in the human diet and their use as food additives, a thorough
understanding of their toxicological profile is essential for ensuring consumer safety. This
technical guide provides a detailed summary of the available toxicological data for 2-Ethyl-5-
isopropylpyrazine and its structural analogs, outlines relevant experimental protocols, and
visualizes key metabolic and experimental pathways.

Quantitative Toxicological Data

The following tables summarize the available quantitative toxicity data for pyrazine derivatives
that are structurally related to 2-Ethyl-5-isopropylpyrazine.

Table 1: Acute Oral Toxicity Data for Surrogate Pyrazine Derivatives

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15246456?utm_src=pdf-interest
https://www.benchchem.com/product/b15246456?utm_src=pdf-body
https://www.benchchem.com/product/b15246456?utm_src=pdf-body
https://www.benchchem.com/product/b15246456?utm_src=pdf-body
https://www.benchchem.com/product/b15246456?utm_src=pdf-body
https://www.benchchem.com/product/b15246456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15246456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical . LD50 (mg/kg
CAS Number Species Reference
Name bw)
2-Ethyl-3,(5 or
6)- 27043-05-6 Rat 460 [1]
dimethylpyrazine
2-Ethyl-5-
methylpyrazine /
e 13360-64-0 /
2-Ethyl-6- Rat 900
13925-03-6

methylpyrazine

(mixture)

Table 2: Subchronic Oral Toxicity Data for a Surrogate Pyrazine Derivative

Ke
. NOAEL . y.
Chemical CAS . Study Findings Referenc
Species . (mglkg .
Name Number Duration at Higher e
bwi/day)
Doses
2-Ethyl-3,
(5 or 6)- 27043-05- 12.5 (male Not
] Rat 90-day N [1]
dimethylpyr 6 & female) specified
azine
2-Ethyl-3,
(5 or 6)- 27043-05- 17 (male), Not
) Rat 90-day B [1]
dimethylpyr 6 18 (female)  specified
azine

Metabolism and Toxicokinetics

Direct metabolic studies on 2-Ethyl-5-isopropylpyrazine are not available. However, the

metabolism of pyrazine derivatives has been evaluated as a class. The primary metabolic

pathways are anticipated to involve oxidation of the alkyl side chains and hydroxylation of the

pyrazine ring, followed by conjugation and excretion.[2]
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For 2-Ethyl-5-isopropylpyrazine, the ethyl and isopropyl groups would be susceptible to
oxidation, potentially leading to the formation of corresponding alcohols, ketones, and
carboxylic acids. The pyrazine ring itself can also be hydroxylated. These polar metabolites are
then expected to be conjugated, for instance with glucuronic acid or sulfate, to facilitate their

elimination from the body, primarily through urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isopropylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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